Cas no 745052-94-2 (Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate)

• Product Name: Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate
• CAS No: 745052-94-2
• MF: C₁₃H₁₄O₃S
• MW: 250.313462734222
• CID: 1023707
• PubChem ID: 46856411
• Update Time: 2025-09-24

Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate
• (4-cyclopropylsulfanyl-phenyl)oxoacetic acid ethyl ester
• (4-cyclopropylsulfanyl-phenyl)-oxo-acetic acid ethyl ester
• [(4-cyclopropylthio)phenyl]oxoacetic acid ethyl ester
• AK102665
• ANW-65512
• CTK8C0948
• ethyl (4-cyclopropylsulfanylphenyl)oxoacetate
• SBB069242
• SureCN185319
• WSHDLDNMLDZRHC-UHFFFAOYSA-N
• ethyl[4-(cyclopropylsulfanyl)phenyl](oxo)acetate
• ethyl2-(4-(cyclopropylthio)phenyl)-2-oxoacetate
• FT-0659873
• ethyl 2-(4-cyclopropylsulfanylphenyl)-2-oxoacetate
• 745052-94-2
• SCHEMBL185319
• ethyl(4-cyclopropylsulfanylphenyl)oxoacetate
• Ethyl2-[4-(Cyclopropylsulfanyl)phenyl]-2-Oxoacetate
• METHYL4-(METHYLTHIO)-6-OXO-2-PHENYL-1,6-DIHYDROPYRIMIDINE-5-CARBOXYLATE
• AKOS015919140
• ethyl (4-cyclopropylsulfanylphenyl)-oxoacetate
• DTXSID10676816
• A9541
• ethyl [4-(cyclopropylsulfanyl)phenyl](oxo)acetate
• DB-012400

• MDL： MFCD15071421
• Inchi： 1S/C13H14O3S/c1-2-16-13(15)12(14)9-3-5-10(6-4-9)17-11-7-8-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： WSHDLDNMLDZRHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C(=O)OCC)=O)=CC=1)C1CC1

Computed Properties

• Exact Mass: 250.06636548g/mol
• Monoisotopic Mass: 250.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 383.273°C at 760 mmHg

Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate

Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate (CAS No. 745052-94-2): A Comprehensive Overview

Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate, identified by its CAS number 745052-94-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development and chemical research. The presence of both the cyclopropylthio and 2-oxoacetate functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The cyclopropylthio moiety is a sulfur-containing heterocycle that introduces both steric and electronic effects into the molecular framework. This group has been widely studied for its ability to modulate biological activity, making it a valuable component in the design of novel therapeutic agents. In contrast, the 2-oxoacetate group, also known as an acetoacetate moiety, serves as a crucial building block for constructing more intricate pharmacophores. Its acidic nature and ability to participate in condensation reactions make it particularly useful in organic synthesis.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing the cyclopropylthio group. Studies have demonstrated that this moiety can enhance binding affinity to biological targets, thereby improving the efficacy of potential drugs. For instance, derivatives of Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate have shown promise in inhibiting certain enzymes and receptors involved in inflammatory and metabolic disorders. These findings highlight the compound's potential as a lead structure for further medicinal chemistry investigations.

The 2-oxoacetate group in Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate also contributes to its versatility as a synthetic intermediate. This functionality can be readily transformed into other pharmacologically relevant groups through various chemical transformations, such as esterification, amidation, or decarboxylation. Such modifications allow chemists to tailor the compound's properties for specific applications, including the development of novel antibiotics, antivirals, and anticancer agents.

The synthesis of Ethyl 2-(4-(cyclopropylthio)phenyl)-2-oxoacetate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. One common approach involves the condensation of 4-(cyclopropylthio)benzaldehyde with ethyl acetoacetate under basic conditions. This reaction typically proceeds via an aldol condensation mechanism, yielding the desired product in good yields. Additionally, palladium-catalyzed cross-coupling reactions can be employed to introduce further functional groups or to construct more complex molecular architectures.

The compound's potential applications extend beyond pharmaceuticals into other areas of chemical research. For example, Ethyl 2-(4-(cyclopropylthio)phenyl)-< strong>2-oxoacetate strong >can serve as a starting material for developing new catalysts or ligands for transition metal-catalyzed reactions. Its unique structural features make it an attractive candidate for studying reaction mechanisms and exploring novel synthetic methodologies.

In conclusion, Ethyl 2-(4-(< strong >cyclopropylthio strong >)phenyl)-< strong >2-oxoacetate strong >(CAS No. 745052-94-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, including the presence of both the < strong >cyclopropylthio strong >and < strong > 2-oxoacetate strong >functional groups, make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, its importance in drug development and chemical innovation is likely to grow even further.